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Compound of Interest

Compound Name: FTT5

Cat. No.: B15073588 Get Quote

This document provides essential safety and logistical information for the handling and disposal

of FTT5 (CAS No. 2328129-27-5), a functionalized lipid-like nanomaterial utilized in mRNA

delivery research.[1][2] The following procedures are designed to ensure the safety of

researchers, scientists, and drug development professionals.

Hazard Identification and Risk Assessment
FTT5 is classified with the following hazards. A thorough risk assessment should be conducted

before any handling of this material.

Hazard Statement GHS Code Description

Causes skin irritation H315
Contact with skin may cause

redness, itching, or pain.

Causes serious eye irritation H319
Contact with eyes may cause

significant discomfort.

May cause respiratory irritation H335
Inhalation of dust or aerosols

may irritate the lungs.

Signal Word: Warning

Table 1: GHS Hazard

Statements for FTT5.
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling FTT5 to minimize exposure and ensure

personal safety.

Equipment Type Specification Rationale

Hand Protection

Chemical-resistant nitrile

gloves. Consider double-

gloving for extensive handling.

Prevents skin contact and

irritation (H315).[3][4]

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields.

Goggles are required when

there is a splash hazard.[5]

Protects against serious eye

irritation (H319).

Body Protection

Fully-buttoned laboratory coat.

Consider disposable coats for

procedures with high

contamination risk.[4]

Protects clothing and skin from

contamination.

Respiratory Protection

Work in a certified chemical

fume hood or other ventilated

enclosure.[6]

Prevents inhalation of

aerosols, mitigating respiratory

irritation (H335).

Table 2: Required Personal

Protective Equipment (PPE)

for FTT5.

Safe Handling and Storage Protocol
Adherence to these procedures is critical for maintaining the stability of FTT5 and ensuring a

safe laboratory environment.

Storage:

Short-term: Store in a dry, dark environment at 0-4°C for short periods (days to weeks).[7]

Long-term: For long-term storage (months to years), maintain at -20°C.[1][7][8]
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Solutions: Solutions of FTT5 should be stored at -20°C between uses.[1]

General: Keep the container tightly closed and protected from moisture and light.[1][9]

Handling:

Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the

workspace within a chemical fume hood.

Weighing and Aliquoting: If handling a solid form, conduct these activities in a fume hood to

avoid inhaling dust. For solutions, which may be in ethanol or DMSO, handle with care to

avoid splashes.[1][10]

Spill Management:

For small spills, absorb with an inert material (e.g., sand, diatomite).[9]

Collect the absorbed material into a sealed container for hazardous waste disposal.

Clean the affected area thoroughly.

In case of a large spill, evacuate the area and follow emergency procedures.[3]

Experimental Workflow for FTT5 Handling
The following diagram outlines the standard workflow for handling FTT5, from retrieval to

disposal, emphasizing critical safety checkpoints.
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Caption: Workflow for the safe handling of FTT5 in a laboratory setting.

Disposal Plan
All waste materials contaminated with FTT5 must be treated as hazardous chemical waste.

Solid Waste: Contaminated consumables (e.g., pipette tips, gloves, absorbent pads) must be

collected in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions or liquid waste containing FTT5 should be collected in a

separate, sealed, and labeled hazardous waste container. Do not pour FTT5 waste down the

drain.[3]

Disposal: All waste containers must be disposed of through the institution's official chemical

waste disposal service.[11] Follow all local and national regulations for hazardous waste

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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